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Compound of Interest

Compound Name: 2-(Trifluoromethyl)benzaldehyde

Cat. No.: B1295035

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Trifluoromethyl)benzaldehyde is a substituted aromatic aldehyde that serves as a crucial
building block in organic synthesis.[1] Its unique chemical structure, featuring an aldehyde
group and a trifluoromethyl substituent on the benzene ring, imparts distinct reactivity and
properties that are highly valued in the pharmaceutical, agrochemical, and materials science
industries.[1][2][3] The electron-withdrawing nature of the trifluoromethyl group significantly
influences the electrophilicity of the carbonyl carbon, differentiating its reactivity from
unsubstituted benzaldehyde.[2] This guide provides an in-depth overview of the molecular and
physical properties, synthesis protocols, and key applications of 2-
(Trifluoromethyl)benzaldehyde, with a particular focus on its role in drug discovery and
development.

Core Properties of 2-(Trifluoromethyl)benzaldehyde

A comprehensive summary of the key quantitative data for 2-(Trifluoromethyl)benzaldehyde
is presented in the table below for easy reference and comparison.
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Property Value

Molecular Formula C8H5F3O0[1][2][41[5116117]

Molecular Weight 174.12 g/mol [1][2][5][7]

CAS Number 447-61-0[2][4][5]

Appearance Clear, colorless to slightly yellow liquid[1][2]
Density 1.32 g/mL at 25 °C[1][5][8]

Boiling Point 70-71 °C at 16 mmHg[1][2]

Melting Point -40 °C[1][2]

Refractive Index n20/D 1.466[5][8]

Flash Point 61 °C (141.8 °F) - closed cup[8]

Applications in Research and Drug Development

The presence of the trifluoromethyl group is a key feature in many modern pharmaceuticals, as
it can enhance metabolic stability, bioavailability, and binding affinity.[1] Consequently, 2-
(Trifluoromethyl)benzaldehyde is a valuable intermediate in the synthesis of a wide range of
biologically active molecules.

Key applications include:

o Pharmaceutical Synthesis: It is a pivotal intermediate in the creation of various drug
candidates, particularly those targeting neurological and cardiovascular conditions.[1] For
example, it has been used in the preparation of w-(dimethylamino)-alkylethyl-4(-2-
(trifluorormethyl)phenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylates and methyl
(E)-2-[2-[(E)-2-(2-trifluoromethylphenyl)vinyl]-phenyl]-3-methoxyacrylate through reactions
like the Wittig-Horner reaction.[5][8]

o Agrochemicals: The trifluoromethyl moiety is known to enhance the potency and selectivity of
herbicides and fungicides, making this compound a useful precursor in the agrochemical
industry.[9]
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» Materials Science: It is employed in the synthesis of advanced polymers and coatings where
the fluorinated group can impart improved thermal and chemical stability.[1][3]

e Organic Synthesis: As a versatile reagent, it serves as an electrophilic component in a wide
array of chemical reactions, enabling the construction of complex molecular architectures.[5]

Experimental Protocols: Synthesis of 2-
(Trifluoromethyl)benzaldehyde

Several methods for the synthesis of 2-(Trifluoromethyl)benzaldehyde have been reported.
Below is a detailed experimental protocol based on the hydrolysis of o-trifluoromethyl toluene
dichloride.

Objective: To synthesize 2-(Trifluoromethyl)benzaldehyde via hydrolysis.
Materials:

o o-Trifluoromethyl toluene dichloride

e C1-C4 linear chain saturated monobasic fatty acid (e.g., acetic acid)

o Alkali metal C1-C4 linear chain saturated monobasic fatty acid salt (e.g., sodium acetate)
o Water

 Diethyl ether

e Anhydrous magnesium sulfate

 Silica gel for column chromatography

e Hexane

o Ethyl acetate

Equipment:

e 50 mL round-bottomed flask
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Gas inlet tube

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle or oil bath

Syringe

Filtration apparatus

Rotary evaporator

Flash column chromatography setup
Procedure:

Reaction Setup: In a 50 mL round-bottomed flask equipped with a magnetic stirring bar,
reflux condenser, and a gas inlet tube, combine o-trifluoromethyl toluene dichloride, the C1-
C4 saturated unary fatty acid, and the corresponding alkali-metal salt.

Hydrolysis Reaction: Add water to the flask. Heat the reaction mixture to a temperature
between 150 °C and 190 °C under a pressure of 0.3 MPa to 0.78 MPa.[10] Vigorously stir
the mixture for the required reaction time.

Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute the
reaction mixture with diethyl ether (50 mL).

Purification: Wash the ethereal solution with water (3 x 20 mL). Dry the organic layer over
anhydrous magnesium sulfate. Filter the solution and concentrate it under reduced pressure
using a rotary evaporator.

Chromatography: Purify the resulting residue by flash column chromatography on silica gel,
using a hexane-ethyl acetate (10:1) solvent system to isolate the pure 2-
(Trifluoromethyl)benzaldehyde.[7]
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Below is a diagram illustrating a general synthesis pathway for 2-
(Trifluoromethyl)benzaldehyde.

Chlorination o-Trichloromethyl Fluorination o-Trifluoromethyl Bromination o-Trifluoromethyl Oxidation > 2-(Trifluoromethyl)
toluene toluene benzyl bromide benzaldehyde

Click to download full resolution via product page
Caption: A simplified synthetic route to 2-(Trifluoromethyl)benzaldehyde.

Safety and Handling

2-(Trifluoromethyl)benzaldehyde is considered a hazardous chemical and requires careful
handling to ensure safety in a laboratory setting.[11]

Hazard Identification:

o Classification: Combustible liquid. Causes skin irritation. Causes serious eye irritation. May
cause respiratory irritation.[8][11][12]

¢ Signal Word: Warning[8][11]
e Hazard Statements: H315, H319, H335(8]
Precautionary Measures:

» Handling: Wash hands and any exposed skin thoroughly after handling.[11] Avoid breathing
mist, vapors, or spray.[11] Use only in a well-ventilated area or outdoors.[11] Keep away
from heat, sparks, open flames, and hot surfaces.[11]

o Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and
eye/face protection.[8][11] A dust mask (type N95, US) or an appropriate respirator is
recommended.[8]

o Storage: Store in a cool, well-ventilated place.[12] Keep the container tightly closed.[11][12]
It is air-sensitive and should be stored under an inert atmosphere, such as nitrogen or argon.
[2][12]
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First Aid Measures:

Inhalation: If inhaled, remove the victim to fresh air and keep at rest in a position comfortable
for breathing.[11] Call a poison center or doctor if you feel unwell.[11]

o Skin Contact: If on skin, wash with plenty of soap and water.[11] If skin irritation occurs, seek
medical advice.[11]

o Eye Contact: If in eyes, rinse cautiously with water for several minutes.[11] Remove contact
lenses if present and easy to do. Continue rinsing.[11]

¢ Ingestion: Wash out the mouth with water. Do not induce vomiting. If the person is conscious,
give half a liter of water to drink immediately. Consult a doctor.[12]

This technical guide provides a foundational understanding of 2-
(Trifluoromethyl)benzaldehyde for researchers and professionals in drug development and
related scientific fields. Its unique properties and reactivity make it an indispensable tool in
modern organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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